Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate

• IUPAC Name: methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
• InChI: InChI=1S/C19H25N3O4/c1-3-16(23)22-13-9-19(10-14-22,15-7-5-4-6-8-15)17(24)20-11-12-21-18(25)26-2/h3-8H,1,9-14H2,2H3,(H,20,24)(H,21,25)
• InChI Key: GJFUAQOMEOBIQQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCCNC(=O)C1(CCN(CC1)C(=O)C=C)C2=CC=CC=C2
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate, also known as MPPC, is a chemical compound that has been studied for its potential applications in scientific research. This molecule is a carbamate derivative of piperidine and has been shown to have various biochemical and physiological effects. In

Mechanism Of Action

Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate acts as a dopamine transporter inhibitor, which means that it prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been shown to have various biochemical and physiological effects, including increased locomotor activity, decreased food intake, and increased dopamine release. These effects make Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate a potential tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.

Advantages And Limitations For Lab Experiments

One advantage of using Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate in lab experiments is its high affinity for the dopamine transporter, which makes it a potent tool for studying dopamine transport. However, one limitation of using Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate. One direction is to explore its potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another direction is to further study its mechanism of action and its role in dopamine transport. Finally, there is potential for the development of new compounds based on the structure of Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate that may have even greater affinity for the dopamine transporter and fewer potential toxic effects.
In conclusion, Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate is a chemical compound that has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It acts as a dopamine transporter inhibitor and has various biochemical and physiological effects. While it has potential advantages for lab experiments, its potential toxicity must also be considered. There are several potential future directions for the study of Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate, including its potential applications in the treatment of neurological disorders and the development of new compounds based on its structure.

Synthesis Methods

Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate can be synthesized using a variety of methods. One common method involves the reaction of piperidine with phenylacetyl chloride to form 4-phenyl-1-prop-2-enoylpiperidine. This compound is then reacted with carbonyldiimidazole to form the corresponding imidazole intermediate. Finally, the imidazole intermediate is reacted with methyl isocyanate to form Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate.

Scientific Research Applications

Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter, which is a protein that plays a crucial role in the regulation of dopamine levels in the brain. This makes Methyl N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate a potential tool for studying dopamine transport and its role in various neurological disorders.